2-Cyclopropyl-5-((3-(trifluoromethyl)phenyl)sulfonyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine

• IUPAC Name: 2-cyclopropyl-5-[3-(trifluoromethyl)phenyl]sulfonyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C16H16F3N3O2S/c17-16(18,19)12-2-1-3-14(8-12)25(23,24)21-6-7-22-13(10-21)9-15(20-22)11-4-5-11/h1-3,8-9,11H,4-7,10H2
• InChI Key: LROOHPCQXRHENZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN3CCN(CC3=C2)S(=O)(=O)C4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C16H16F3N3O2S
• Molecular Weight: 371.4 g/mol

Description

Synthesis Analysis

The synthesis of PHTPP involves specific methods for introducing the trifluoromethyl group into the pyrazolo[1,5-a]pyrazine scaffold. These methods include exchange reactions between chlorine and fluorine atoms using trichloromethyl-pyridine or assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

PHTPP has the following IUPAC name: 1- [2-chloro-3- [ (3-cyclopropyl-5-hydroxy-1-methyl-1 H -pyrazol-4-yl)carbonyl]-6- (trifluoromethyl)phenyl]piperidin-2-one. It contains three fluorine atoms, a methyl group, and a pyridine ring. The presence of fluorine and pyridine imparts unique physical and chemical properties to this compound.

Chemical Reactions Analysis

PHTPP derivatives are used in the production of crop-protection products. For example, 2,3-dichloro-5-(trifluoromethyl)pyridine (2,3,5-DCTF) is in high demand. It can be obtained by direct chlorination and fluorination of 3-picoline, followed by aromatic nuclear chlorination of the pyridine ring.

Scientific Research Applications

Suzuki–Miyaura Coupling Reagents

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Antiviral Agents

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Protodeboronation in Organic Synthesis

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Triazolo[4,3-a]pyrazine Derivatives

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Safety and Hazards

PHTPP is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It may cause skin and eye irritation and has specific target organ toxicity (single exposure) on the respiratory system.

Future Directions

Research on PHTPP and its derivatives continues to explore their potential applications in agrochemicals and pharmaceuticals. Further investigations into their biological properties and synthesis methods are essential for future development.